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Compound of Interest

Compound Name: L-lactate

Cat. No.: B1674914

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing reagents for L-lactate assays. Adherence to proper
storage and handling protocols is critical for obtaining accurate and reproducible results.

Frequently Asked Questions (FAQS)

Q1: What are the general storage recommendations for L-lactate assay kits upon receipt?

Al: Upon receipt, most L-lactate assay kits should be stored at -20°C in the dark.[1] It is
crucial to check the manufacturer's instructions, as some components may have different
storage requirements. For instance, the assay buffer is often stored at 4°C or -20°C, depending
on the kit.[2][3]

Q2: How should I handle lyophilized reagents after reconstitution?

A2: After reconstituting lyophilized components, such as the Lactate Enzyme Mix or Lactate
Substrate Mix, it is best practice to aliquot them into smaller, single-use volumes.[3] This
minimizes repeated freeze-thaw cycles, which can lead to reagent degradation and loss of
activity. Reconstituted components are typically stable for up to 2 months when stored at -20°C,
but always refer to the kit's manual for specific stability information.[1]

Q3: Some of my reagents are light-sensitive. What precautions should | take?
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A3: Certain reagents, like the probe solution (e.g., WST-8), are photosensitive and should be
protected from light.[2][4] Store these reagents in dark containers or wrapped in foil.[5] When
preparing and using these reagents, it is advisable to work in a dimly lit area or keep the vials
covered as much as possible to prevent degradation.[4]

Q4: What is the recommended storage for the L-Lactate standard solution?

A4: The concentrated L-Lactate standard is typically stored at -20°C.[2][3] After dilution to the
working concentration, it is recommended to prepare fresh standards for each experiment to
ensure accuracy. If you need to store diluted standards, they should be kept at -20°C and used
within a short period, as specified by the manufacturer.[3] For instance, one protocol suggests
that diluted lactate standard solutions should be used within 12 hours.[4]

Q5: Can | store the prepared working reagent mixture?

A5: It is generally recommended to prepare the working reagent mixture fresh for each assay.
[2] Some protocols indicate that the working solution can be stored for a limited time, for
example, up to 12 hours, and should be protected from light.[4] However, for optimal
performance and to avoid potential reagent degradation, fresh preparation is always the best
practice.

Troubleshooting Guide

This guide addresses specific issues that may arise due to improper reagent storage.
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Issue

Potential Cause

Recommended Action

Low Signal or No Signal

Degraded Enzyme Activity:
Repeated freeze-thaw cycles
or improper storage
temperature of the Lactate
Dehydrogenase or Enzyme
Mix.

Aliguot the reconstituted
enzyme mix into single-use
vials and store at -20°C.[3]
Ensure the enzyme is kept on

ice during the assay.[2][3]

Inactive Cofactors: Improper

storage of the cofactor mixture.

Reconstituted cofactor
mixtures are often stable for
about two weeks at -20°C.[6]
Prepare fresh aliquots if the
stability period has been

exceeded.

High Background

Degraded Probe/Substrate:
The probe or substrate
solution may have degraded
due to light exposure or

improper storage.

Store light-sensitive
components, such as the
WST-8 dye or lactate probe,
protected from light at -20°C.
[2] For fluorescence assays,
consider diluting the probe

solution to reduce background.

Contaminated Reagents:
Contamination of assay buffer

or other reagents.

Use fresh, sterile pipette tips
for each reagent. Ensure that
all reagents are handled in a

clean environment.

Inconsistent or Non-

Reproducible Results

Inconsistent Reagent
Preparation: Variability in the
reconstitution of lyophilized
components or preparation of

the working solution.

Follow the protocol precisely
for reconstituting and mixing
reagents. Briefly centrifuge
vials before opening to ensure

all contents are at the bottom.

[2](3]

Improper Storage of Diluted
Standards: Using improperly

stored or old diluted standards.

Always prepare a fresh set of

standards for each experiment.
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Equilibrate all reagents,

including the assay buffer, to

Temperature Gradients:

room temperature before use.

Uneven temperature across

Edge Effects in Plate Reader

[2][3] Ensure the plate is

the 96-well plate during

incubation.

incubated at a consistent
temperature as specified in the

protocol.

E | Stability <

Storage After

Reagent Storage Before . Stability After
. Preparation/Recon .

Component Preparation . Preparation

stitution

4°C or -20°C (as Stable for 6 months at
Lactate Assay Buffer 4°C or -20°C ) ]

supplied) 4°C (diluted)[6]
Lactate Enzyme Mix o

. -20°C -20°C (in aliquots) Stable for 2 monthsJ[1]
(Lyophilized)
Lactate o Keep on ice during
-20°C -20°C (in aliquots)

Dehydrogenase use[2]

Lactate Substrate Mix

-20°C (protect from

4°C or -20°C (in

. Varies by kit, check
aliquots, protect from

/ Probe light) ] manual
light)
Cofactor Mixture
- -20°C -20°C Stable for 2 weeks[6]

(Lyophilized)

L(+)-Lactate Standard o Long-term stability at
-20°C -20°C (in aliquots)

(Concentrated) -20°C

Recommended to

L(+)-Lactate Standard prepare fresh; may be

N/A -20°C (short-term)

(Diluted)

stable for up to 12
hours[4]

Experimental Workflow for Reagent Handling
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Receive and Unpack
L-Lactate Assay Kit

'

Check Manufacturer's Instructions
for Storage Conditions

Y

Store Components at
Recommended Temperatures
(e.g., -20°C, 4°C)

/

Before Assay: Protect Light-Sensitive
Equilibrate Buffer to RT Reagents from Light

Reconstitute Lyophilized Reagents
(Enzyme, Substrate, etc.)

Aliquot Reconstituted Reagents
into Single-Use Vials

Store Aliquots at -20°C

Prepare Fresh Diluted Standards

and Working Reagent for Assay

Keep Reagents on Ice
During Assay Setup

Proceed with

L-Lactate Assay

Click to download full resolution via product page

Caption: Workflow for proper handling and storage of L-lactate assay reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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